Cas no 1339763-53-9 (methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate)
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate
- EN300-1123691
- 1339763-53-9
- AKOS013777167
- CS-0346918
-
- Inchi: 1S/C9H15N3O2/c1-7-3-5-12(11-7)6-4-8(10)9(13)14-2/h3,5,8H,4,6,10H2,1-2H3
- InChI Key: FOQQAUJNATVRFB-UHFFFAOYSA-N
- SMILES: O(C)C(C(CCN1C=CC(C)=N1)N)=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.1Ų
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1123691-0.05g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1123691-0.1g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1123691-0.25g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1123691-0.5g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1123691-1.0g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 1g |
$1543.0 | 2023-05-24 | ||
| Enamine | EN300-1123691-2.5g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1123691-5.0g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 5g |
$4475.0 | 2023-05-24 | ||
| Enamine | EN300-1123691-10.0g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 10g |
$6635.0 | 2023-05-24 | ||
| Enamine | EN300-1123691-1g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1123691-5g |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate |
1339763-53-9 | 95% | 5g |
$3273.0 | 2023-10-26 |
methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate
Comprehensive Overview of Methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate (CAS No. 1339763-53-9)
Methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate (CAS No. 1339763-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a pyrazole moiety, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure combines a methyl ester group with an amino acid backbone, making it a versatile intermediate for synthesizing bioactive molecules.
The compound's CAS number 1339763-53-9 is a critical identifier for researchers and manufacturers, ensuring precise documentation in regulatory and scientific databases. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such intermediates, as they serve as building blocks for designing novel therapeutics. Users frequently search for terms like "methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate synthesis" or "CAS 1339763-53-9 applications," reflecting the growing interest in its practical uses.
One of the key advantages of methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate is its role in peptide mimetics and small molecule inhibitors. The 3-methyl-1H-pyrazole group enhances binding affinity to target proteins, a feature exploited in developing treatments for metabolic and inflammatory diseases. Researchers are also exploring its potential in cancer therapy, particularly in modulating signaling pathways.
From a synthetic perspective, the compound's methyl ester functionality allows for facile derivatization, enabling the creation of diverse analogs. This flexibility aligns with the current demand for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums. Queries such as "how to modify methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate" or "CAS 1339763-53-9 solubility" are common, underscoring the need for detailed physicochemical data.
In addition to its pharmaceutical relevance, methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate is investigated for its biodegradability and environmental impact, addressing modern concerns about sustainable chemistry. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity and stability, topics frequently searched by quality control professionals.
As the scientific community continues to explore heterocyclic compounds, CAS 1339763-53-9 remains a focal point due to its balanced lipophilicity and bioavailability. Future research may uncover its utility in neurological disorders or infectious diseases, further solidifying its importance in modern science.
1339763-53-9 (methyl 2-amino-4-(3-methyl-1H-pyrazol-1-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)